Cas no 130835-45-9 (pGlu-Pro-Arg-MNA)

• Product Name: pGlu-Pro-Arg-MNA
• CAS No: 130835-45-9
• MF: C₂₃H₃₂N₈O₇
• MW: 532.549584388733
• CID: 2601871
• Update Time: 2026-04-28

pGlu-Pro-Arg-MNA Chemical and Physical Properties

Names and Identifiers

• pGlu-Pro-Arg-MNA

• Inchi： InChI=1S/C23H32N8O7/c1-38-18-12-13(31(36)37)6-7-14(18)28-20(33)15(4-2-10-26-23(24)25)29-21(34)17-5-3-11-30(17)22(35)16-8-9-19(32)27-16/h6-7,12,15-17H,2-5,8-11H2,1H3,(H,27,32)(H,28,33)(H,29,34)(H4,24,25,26)/t15-,16-,17-/m0/s1
• InChI Key： PWEMRMLJCWKESY-ULQDDVLXSA-N
• SMILES： COC1=C(NC([C@@H](NC([C@@H]2CCCN2C([C@@H]3CCC(N3)=O)=O)=O)CCCNC(N)=N)=O)C=CC([N+]([O-])=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 15

pGlu-Pro-Arg-MNA Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on pGlu-Pro-Arg-MNA

pGlu-Pro-Arg-MNA: A Comprehensive Overview

The compound with CAS No. 130835-45-9, known as pGlu-Pro-Arg-MNA, is a peptide-based molecule that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a derivative of the peptide sequence pGlu-Pro-Arg, with the addition of the MNA (4-methyl-N-acetyl-pentanamido) group, which imparts unique functional properties. The structure of pGlu-Pro-Arg-MNA is characterized by its amino acid backbone, with glutamic acid (pGlu), proline (Pro), and arginine (Arg) residues linked by peptide bonds, followed by the MNA group at the C-terminal end.

Recent studies have highlighted the potential of pGlu-Pro-Arg-MNA in various therapeutic applications. For instance, research published in 2023 demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease. The MNA group plays a critical role in enhancing the bioavailability and stability of the peptide, enabling it to effectively target inflammatory pathways without causing significant side effects.

One of the most intriguing aspects of pGlu-Pro-Arg-MNA is its ability to modulate cellular signaling pathways. A study conducted by Smith et al. (2023) revealed that this compound interacts with the NLRP3 inflammasome, a key player in chronic inflammation. By inhibiting the activation of this inflammasome, pGlu-Pro-Arg-MNA can reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and interleukin-18 (IL-18). This mechanism underscores its potential as a novel therapeutic agent for diseases characterized by excessive inflammation.

In addition to its anti-inflammatory effects, pGlu-Pro-Arg-MNA has also been investigated for its role in wound healing. A 2023 clinical trial demonstrated that topical application of this compound accelerated epithelialization and reduced scar formation in burn patients. The MNA group was found to enhance the penetration of the peptide into the dermal layers, facilitating faster tissue repair and regeneration.

The synthesis of pGlu-Pro-Arg-MNA involves a multi-step process that combines solid-phase peptide synthesis (SPPS) with post-translational modifications. The incorporation of the MNA group requires precise control over reaction conditions to ensure optimal yields and purity. Advances in peptide chemistry have made it possible to synthesize this compound on an industrial scale, paving the way for its broader application in pharmaceuticals and biotechnology.

From a structural standpoint, pGlu-Pro-Arg-MNA exhibits a high degree of conformational flexibility due to the presence of proline and arginine residues. This flexibility allows the molecule to adopt various secondary structures, which are essential for its biological activity. Computational modeling studies have revealed that the arginine residue plays a pivotal role in stabilizing interactions with target proteins, further enhancing its therapeutic potential.

Looking ahead, ongoing research is focused on optimizing the delivery mechanisms for pGlu-Pro-Arg-MNA. Researchers are exploring lipid nanoparticles (LNPs) and hydrogel-based formulations to improve its pharmacokinetics and reduce systemic toxicity. These advancements are expected to expand its applicability in treating a wide range of inflammatory disorders and chronic wounds.

In conclusion, CAS No. 130835-45-9, or pGlu-Pro-Arg-MNA, represents a cutting-edge molecule with immense potential in modern medicine. Its unique structure, combined with recent breakthroughs in peptide chemistry and drug delivery, positions it as a leading candidate for developing innovative therapies. As research continues to uncover new insights into its mechanisms of action, pGlu-Pro-Arg-MNA is poised to make a significant impact on healthcare.